Cas no 226548-99-8 (3-methylcyclopentan-1-amine hydrochloride)

• Product Name: 3-methylcyclopentan-1-amine hydrochloride
• CAS No: 226548-99-8
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• CID: 4642218
• PubChem ID: 21530113
• Update Time: 2025-06-07

3-methylcyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-METHYLCYCLOPENTAN-1-AMINE HYDROCHLORIDE
• 3-methylcyclopentan-1-amine hydrochloride

• Inchi： 1S/C6H13N.ClH/c1-5-2-3-6(7)4-5;/h5-6H,2-4,7H2,1H3;1H
• InChI Key： LHEFLGVMGQKMSK-UHFFFAOYSA-N
• SMILES： C1(N)CCC(C)C1.[H]Cl

Experimental Properties

• Color/Form: NA

3-methylcyclopentan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-methylcyclopentan-1-amine hydrochloride

Comprehensive Overview of 3-Methylcyclopentan-1-amine Hydrochloride (CAS No. 226548-99-8): Properties, Applications, and Industry Insights

3-Methylcyclopentan-1-amine hydrochloride (CAS No. 226548-99-8) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This hydrochloride salt derivative of 3-methylcyclopentan-1-amine is characterized by its cyclopentane backbone, a methyl substituent at the 3-position, and an amine functional group protonated as a hydrochloride salt. The compound's unique structure contributes to its reactivity and solubility, making it valuable for synthetic applications. Researchers are increasingly exploring its potential as a chiral building block in asymmetric synthesis, particularly in the development of bioactive molecules.

In recent years, the demand for cyclopentane-based intermediates like 3-methylcyclopentan-1-amine HCl has surged due to their role in designing novel small-molecule therapeutics. The compound's stereochemical properties align with current trends in precision medicine, where enantioselectivity is critical for drug efficacy. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the purity and stereochemistry of this material, ensuring compliance with stringent industry standards.

From an industrial perspective, CAS 226548-99-8 is often discussed in the context of green chemistry advancements. Manufacturers are optimizing synthetic routes to minimize waste and energy consumption, responding to global sustainability initiatives. Questions like "How to improve the yield of 3-methylcyclopentan-1-amine derivatives?" or "What are the solvent alternatives for greener synthesis?" reflect the evolving priorities in chemical production. These topics resonate strongly with researchers seeking eco-friendly synthetic protocols.

The compound's stability under various pH conditions makes it suitable for pharmaceutical formulation studies, particularly in exploring salt forms for improved bioavailability. Recent patent literature highlights derivatives of 3-methylcyclopentylamine in CNS-targeting compounds, linking its structural features to blood-brain barrier permeability—a hot topic in neuropharmacology. This connection has spurred interest in structure-activity relationship (SAR) studies utilizing this scaffold.

Quality control of 226548-99-8 involves rigorous spectroscopic characterization and residual solvent analysis, addressing common end-user concerns about batch-to-batch consistency. Analytical data sheets typically include details on melting point (often 190-195°C with decomposition), optical rotation (where applicable), and water content by Karl Fischer titration. Such specifications are crucial for researchers comparing suppliers or validating synthetic methods.

Emerging applications in catalysis and material science further expand the relevance of this compound. Its amine functionality allows for coordination with metal centers in catalytic systems, while the cyclopentane ring contributes to desirable steric effects. These properties answer frequent search queries like "cyclopentylamine derivatives in asymmetric catalysis" or "sterically hindered amines for polymer modification", demonstrating the compound's interdisciplinary utility.

Storage and handling recommendations for 3-methylcyclopentan-1-amine hydrochloride emphasize protection from moisture and controlled temperature conditions, reflecting standard practices for amine salts. The scientific community continues to investigate its reactivity patterns, with particular attention to N-functionalization reactions that could unlock new molecular architectures. This aligns with broader trends in diversity-oriented synthesis strategies.

In summary, 3-methylcyclopentan-1-amine HCl represents a versatile tool for modern chemical research, bridging fundamental organic chemistry with cutting-edge applications. Its evolving role underscores the importance of specialty chemicals in advancing both academic discovery and industrial innovation, while ongoing methodological improvements address the demand for sustainable chemistry solutions.